Cas no 941918-29-2 (1-(3-fluoro-4-methylphenyl)-4-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one)

• Product Name: 1-(3-fluoro-4-methylphenyl)-4-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one
• CAS No: 941918-29-2
• MF: C₂₂H₂₂FN₃O₅
• MW: 427.425589084625
• CID: 5363011
• Update Time: 2025-08-01

1-(3-fluoro-4-methylphenyl)-4-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-4-methylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-pyrrolidinone
• 1-(3-fluoro-4-methylphenyl)-4-(3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
• 1-(3-fluoro-4-methylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one
• 1-(3-fluoro-4-methylphenyl)-4-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one

• Inchi： 1S/C22H22FN3O5/c1-12-5-6-15(10-16(12)23)26-11-14(9-19(26)27)22-24-21(25-31-22)13-7-17(28-2)20(30-4)18(8-13)29-3/h5-8,10,14H,9,11H2,1-4H3
• InChI Key： WEZDCCXIRMABAC-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)N1C(CC(C2=NC(C3C=C(C(=C(C=3)OC)OC)OC)=NO2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 614
• XLogP3: 3
• Topological Polar Surface Area: 86.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(3-fluoro-4-methylphenyl)-4-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one

Introduction to 1-(3-Fluoro-4-methylphenyl)-4-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one (CAS No. 941918-29-2)

1-(3-Fluoro-4-methylphenyl)-4-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one (CAS No. 941918-29-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrrolidinone core, a fluorinated phenyl group, and a trimethoxyphenyl-substituted 1,2,4-oxadiazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 1-(3-fluoro-4-methylphenyl)-4-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one is particularly noteworthy for its potential in drug design and development. The presence of the fluorine atom in the phenyl ring can enhance the lipophilicity and metabolic stability of the molecule, while the trimethoxyphenyl group provides additional hydrophobic interactions and can influence the compound's binding affinity to specific receptors. The 1,2,4-oxadiazole ring is known for its bioisosteric properties and can serve as a versatile scaffold for optimizing pharmacological profiles.

In recent years, significant advancements have been made in understanding the biological activities of compounds with similar structural motifs. For instance, studies have shown that derivatives of pyrrolidinones with substituted aromatic rings exhibit potent anti-inflammatory and anti-cancer properties. The introduction of fluorine atoms and methoxy groups has been shown to enhance these activities by modulating the compound's interaction with biological targets.

The therapeutic potential of CAS No. 941918-29-2 has been explored in various preclinical models. Research has demonstrated that this compound exhibits selective inhibition of specific enzymes involved in inflammatory pathways. For example, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Additionally, preliminary studies have suggested that this compound may have antiproliferative effects on cancer cells by interfering with cell cycle progression and inducing apoptosis.

The pharmacokinetic properties of CAS No. 941918-29-2 are also an important area of investigation. Studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilic nature allows for good oral bioavailability and penetration into target tissues. Furthermore, the stability of the compound under physiological conditions ensures that it remains active over an extended period.

In terms of safety and toxicity profiles, early studies indicate that CAS No. 941918-29-2 is well-tolerated at therapeutic doses. However, further research is needed to fully assess its long-term safety and potential side effects. Preclinical toxicity studies are ongoing to evaluate its impact on various organ systems and to identify any potential adverse reactions.

The development of new drugs often involves extensive optimization of lead compounds to improve their efficacy and reduce side effects. In this context, researchers are exploring various structural modifications of CAS No. 941918-29-2. For example, substituting different functional groups on the aromatic rings or altering the position of the fluorine atom can lead to compounds with enhanced potency or selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being used to predict the binding modes and affinities of these derivatives to their target proteins.

Clinical trials are a crucial step in translating preclinical findings into therapeutic applications. While no clinical trials have yet been initiated for CAS No. 941918-29-2, there is growing interest in advancing this compound into human studies based on its promising preclinical data. Phase I trials would focus on assessing the safety and pharmacokinetics of the compound in healthy volunteers before progressing to Phase II trials to evaluate its efficacy in specific patient populations.

In conclusion, CAS No. 941918-29-2, or 1-(3-fluoro-4-methylphenyl)-4-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one, represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable lead compound for optimizing therapeutic agents targeting inflammatory diseases and cancer. Ongoing research aims to refine its properties and advance it towards clinical evaluation.